Cas no 1807503-87-2 (Methylamino-PEG2-acid)

• Product Name: Methylamino-PEG2-acid
• CAS No: 1807503-87-2
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 3044833
• PubChem ID: 86291521
• Update Time: 2025-10-08

Methylamino-PEG2-acid Chemical and Physical Properties

Names and Identifiers

• Methylamino-PEG2-acid HCl salt
• BP-22385
• AKOS040742119
• CS-0114693
• HY-140153
• DA-75490
• Methylamino-PEG2-acid
• SCHEMBL12092144
• 3-{2-[2-(methylamino)ethoxy]ethoxy}propanoic acid
• METHYLAMINO-PEG2-ACIDHCLSALT
• Methylamino-PEG2-acid HCl
• 3-[2-[2-(methylamino)ethoxy]ethoxy]propanoic acid
• C70428
• 1807503-87-2
• 3-(2-(2-(methylamino)ethoxy)ethoxy)propanoic acid

• Inchi： 1S/C8H17NO4/c1-9-3-5-13-7-6-12-4-2-8(10)11/h9H,2-7H2,1H3,(H,10,11)
• InChI Key： NZAMTZREVKICMJ-UHFFFAOYSA-N
• SMILES： O(CCNC)CCOCCC(=O)O

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on Methylamino-PEG2-acid

Comprehensive Overview of Methylamino-PEG2-acid (CAS No. 1807503-87-2): Properties, Applications, and Innovations

Methylamino-PEG2-acid (CAS No. 1807503-87-2) is a specialized polyethylene glycol (PEG) derivative that has garnered significant attention in pharmaceutical, bioconjugation, and material science research. This compound, characterized by its methylamino group and PEG2 spacer, offers unique solubility, biocompatibility, and functionalization properties. Its molecular structure, featuring a terminal carboxylic acid group, enables versatile applications in drug delivery systems, protein modification, and nanotechnology. Researchers and industries increasingly seek PEG-based linkers like Methylamino-PEG2-acid due to their ability to enhance pharmacokinetics and reduce immunogenicity.

The growing demand for PEGylated compounds in therapeutics, particularly in ADC (Antibody-Drug Conjugate) development and biodegradable polymers, has positioned Methylamino-PEG2-acid as a critical building block. Its water-soluble nature and low toxicity align with modern trends in green chemistry and sustainable synthesis. Recent studies highlight its role in improving drug bioavailability and targeted delivery, addressing challenges in oncology and rare disease treatments. Furthermore, its compatibility with click chemistry and crosslinking reactions makes it invaluable for biomaterial engineering.

From a technical perspective, Methylamino-PEG2-acid (CAS No. 1807503-87-2) exhibits a molecular weight of approximately 190.2 g/mol, with a purity often exceeding 95% in commercial batches. The PEG2 spacer provides optimal flexibility for conjugation, while the methylamino moiety allows for secondary functionalization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structure and purity. Storage recommendations typically include protection from moisture and prolonged exposure to light, ensuring stability under standard laboratory conditions.

Innovations in nanomedicine and personalized therapeutics have further elevated the relevance of Methylamino-PEG2-acid. For instance, its integration into lipid nanoparticles (LNPs) for mRNA vaccine formulations demonstrates its potential in cutting-edge medical applications. The compound’s ability to prolong circulation half-life and minimize off-target effects aligns with the industry’s shift toward precision medicine. Additionally, its use in diagnostic probes and imaging agents underscores its multidisciplinary utility.

Environmental and regulatory considerations also play a pivotal role in the adoption of Methylamino-PEG2-acid. As regulatory agencies emphasize safety-by-design principles, this compound’s biodegradable PEG chain and non-toxic metabolites offer a competitive advantage. Manufacturers and researchers must adhere to GMP guidelines and quality control protocols to ensure consistency across batches, particularly for clinical-grade applications.

In summary, Methylamino-PEG2-acid (CAS No. 1807503-87-2) represents a cornerstone in modern bioconjugation chemistry and therapeutic innovation. Its adaptability, combined with advancements in PEGylation technology, continues to drive its adoption across diverse scientific domains. Future research may explore its potential in 3D bioprinting and AI-driven drug design, further expanding its impact on global health and technology.